molecular formula C17H21NO4S B5370052 4-ethoxy-N-(4-methoxybenzyl)-N-methylbenzenesulfonamide

4-ethoxy-N-(4-methoxybenzyl)-N-methylbenzenesulfonamide

Cat. No. B5370052
M. Wt: 335.4 g/mol
InChI Key: GSEWOGWBTXDTDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-ethoxy-N-(4-methoxybenzyl)-N-methylbenzenesulfonamide, also known as EMBI, is a sulfonamide compound that has been widely used in scientific research. It is a small molecule that has shown potential as a therapeutic agent due to its unique chemical structure and mechanism of action.

Mechanism of Action

4-ethoxy-N-(4-methoxybenzyl)-N-methylbenzenesulfonamide acts as a competitive inhibitor of carbonic anhydrase enzymes by binding to their active sites. This results in a decrease in the production of bicarbonate ions and an increase in the concentration of carbon dioxide in the body. The mechanism of action of this compound has been studied extensively in various biological systems, including the central nervous system and the eyes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are dependent on its mechanism of action. By inhibiting the activity of carbonic anhydrase enzymes, this compound can alter the pH and ion balance in the body. This can have a range of effects on various biological processes, including acid-base balance, respiration, and cellular metabolism. This compound has also been shown to have anti-inflammatory and anti-convulsant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-ethoxy-N-(4-methoxybenzyl)-N-methylbenzenesulfonamide in lab experiments is its small size and simple chemical structure. This makes it easy to synthesize and study in a laboratory setting. However, this compound has some limitations, including its relatively low potency and selectivity for carbonic anhydrase enzymes. This can make it difficult to use as a therapeutic agent and may limit its usefulness in certain types of experiments.

Future Directions

There are many potential future directions for the study of 4-ethoxy-N-(4-methoxybenzyl)-N-methylbenzenesulfonamide and its related compounds. One area of research could focus on developing more potent and selective inhibitors of carbonic anhydrase enzymes for use as therapeutic agents. Another area of interest could be the study of this compound's effects on other biological processes, such as inflammation and cellular metabolism. Additionally, the development of new synthetic methods for this compound and related compounds could lead to the discovery of novel therapeutic agents with unique chemical structures and mechanisms of action.
Conclusion
In conclusion, this compound, or this compound, is a sulfonamide compound that has shown potential as a therapeutic agent and tool for scientific research. Its unique chemical structure and mechanism of action make it a valuable compound for studying the role of sulfonamides in various biological processes. While there are some limitations to its use, this compound has many potential future directions for research and development.

Synthesis Methods

4-ethoxy-N-(4-methoxybenzyl)-N-methylbenzenesulfonamide can be synthesized through a multistep process involving the reaction of 4-methoxybenzyl chloride with N-methyl-4-ethoxybenzenesulfonamide. The resulting intermediate is then treated with sodium hydride and methyl iodide to obtain the final product. The synthesis method of this compound is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

4-ethoxy-N-(4-methoxybenzyl)-N-methylbenzenesulfonamide has been widely used in scientific research as a tool to study the role of sulfonamide compounds in various biological processes. It has been shown to inhibit the activity of carbonic anhydrase enzymes, which are involved in the regulation of acid-base balance in the body. This compound has also been studied for its potential as a therapeutic agent in the treatment of diseases such as glaucoma, epilepsy, and cancer.

properties

IUPAC Name

4-ethoxy-N-[(4-methoxyphenyl)methyl]-N-methylbenzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H21NO4S/c1-4-22-16-9-11-17(12-10-16)23(19,20)18(2)13-14-5-7-15(21-3)8-6-14/h5-12H,4,13H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GSEWOGWBTXDTDT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)S(=O)(=O)N(C)CC2=CC=C(C=C2)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H21NO4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

335.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.